![molecular formula C18H22N2O4S2 B2748546 Methyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate CAS No. 439932-62-4](/img/structure/B2748546.png)
Methyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
Description
Methyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H22N2O4S2 and its molecular weight is 394.5. The purity is usually 95%.
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Scientific Research Applications
Materials Science and Luminescent Properties
The study by Du et al. (2006) on lanthanide(III) sulfonate-phosphonates showcases the rational design of frameworks based on tetranuclear clusters for potential applications in materials science, highlighting compounds with luminescent properties in the near-IR and red-light regions. These materials could offer insights into the development of novel optical devices or sensors (Du, Xu, & Mao, 2006).
Anticancer Evaluation
Turov's research (2020) on polyfunctional substituted 1,3-thiazoles includes compounds with a piperazine substituent, which have been evaluated for anticancer activity across various cancer cell lines. This highlights the potential therapeutic applications of such compounds in oncology, offering a foundation for future drug development (Turov, 2020).
Hydrogen Bonding and Structural Analysis
Smith, Wermuth, and Sagatys (2011) provide a detailed examination of hydrogen bonding in proton-transfer compounds of 5-sulfosalicylic acid with various aliphatic nitrogen Lewis bases, including piperazine. Understanding these interactions is crucial for designing molecules with desired properties, such as solubility and stability, which are essential in pharmaceutical formulations and material science (Smith, Wermuth, & Sagatys, 2011).
Synthesis of Novel Compounds with Potential Antibacterial Activities
The work by Qi (2014) on the synthesis of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl] piperazine derivatives explores the development of novel compounds with potential antibacterial activities. This research contributes to the ongoing search for new antibacterial agents, which is particularly relevant in the face of increasing antibiotic resistance (Qi, 2014).
Properties
IUPAC Name |
methyl 3-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S2/c1-13-5-4-6-15(11-13)20-9-8-19(12-14(20)2)26(22,23)16-7-10-25-17(16)18(21)24-3/h4-7,10-11,14H,8-9,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIJGVIJEQHJNMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=CC=CC(=C2)C)S(=O)(=O)C3=C(SC=C3)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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